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Compound of Interest

Compound Name: 4-Chloropiperidine

Cat. No.: B1584346 Get Quote

Chemical Structure and IUPAC Name
4-Chloropiperidine is a six-membered heterocyclic amine. The piperidine ring is substituted

with a chlorine atom at the fourth position.

IUPAC Name: 4-chloropiperidine[1]

Chemical Formula: C₅H₁₀ClN[1]

Chemical Structure:
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Synthesis of N-methyl-4-chloropiperidine

Start Dissolve N-methylpiperidin-4-ol
and triethylamine in DCM

Step 1 Add thionyl chloride
dropwise (20-40°C)

Step 2 Stir at 40°C for 2hStep 3 Quench with waterStep 4 Extract with DCMStep 5 Evaporate solvent and
vacuum distill

Step 6 EndFinal Product

Key Application Areas

4-Chloropiperidine

Pharmaceuticals

Intermediate for
neurological and
psychiatric drugs

Agrochemicals

Building block for
herbicides and

insecticides

Organic_Synthesis

Reagent for creating
complex molecules

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Chloropiperidine | C5H10ClN | CID 420932 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Chloropiperidine chemical structure and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584346#4-chloropiperidine-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1584346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584346?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloropiperidine
https://www.benchchem.com/product/b1584346#4-chloropiperidine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1584346#4-chloropiperidine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1584346#4-chloropiperidine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1584346#4-chloropiperidine-chemical-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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